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Compound of Interest

Compound Name:
2-(2-Aminoethyl)sulphonylpyridine

dihydrochloride

CAS No.: 947662-84-2

Cat. No.: B2599891

Get Quote

A Note to Our Valued Research Community:

Our commitment as a leading resource for scientific and technical information is to provide

accurate, validated, and actionable knowledge. In response to a query regarding the

applications of "2-(2-Aminoethyl)sulphonylpyridine" in proteomics, we conducted a

comprehensive search of the current scientific literature and major chemical and proteomics

databases. Our extensive investigation did not yield any evidence of this specific compound

being utilized as a reagent in the field of proteomics.

It is possible that the name is a novel, not-yet-published designation, a synonym not widely

indexed, or a misnomer for an existing class of reagents. The structural components suggested

by the name—an aminoethyl group for targeting primary amines and a sulfonylpyridine moiety

—hint at an intended use in chemical labeling of proteins or peptides.

Therefore, to address the underlying interest in amine-reactive labeling strategies for

quantitative proteomics, we have prepared this in-depth technical guide. This guide focuses on

the well-established and widely used classes of amine-reactive chemical probes that are
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fundamental to modern proteomics research. We believe this information will be of significant

value to researchers, scientists, and drug development professionals working in this dynamic

field.

An In-depth Technical Guide: Amine-Reactive
Isobaric Labeling Reagents for Quantitative
Proteomics
Audience: Researchers, scientists, and drug development professionals.

Introduction: The Power of Chemical Labeling in
Proteomics
Mass spectrometry (MS)-based proteomics has become an indispensable tool for the large-

scale identification and quantification of proteins in complex biological samples.[1] Quantitative

proteomics, in particular, allows for the comparison of protein abundance between different

samples, providing critical insights into cellular processes, disease mechanisms, and the

effects of therapeutic interventions.

Among the various quantitative strategies, chemical labeling with isobaric tags has emerged as

a powerful and widely adopted approach.[1][2] These methods involve the covalent attachment

of isotopically labeled tags to peptides, enabling the simultaneous analysis of multiple samples

(multiplexing) in a single MS run. This significantly enhances throughput and reduces

experimental variability.[3]

This guide provides a detailed overview of the principles, methodologies, and applications of

amine-reactive isobaric labeling reagents, the cornerstone of many quantitative proteomics

workflows.

The Chemistry of Amine-Reactive Labeling
The most common targets for chemical labeling in proteomics are the primary amines found at

the N-terminus of all peptides and on the side chain of lysine residues. These groups are

readily accessible and nucleophilic, making them ideal for covalent modification under

physiological conditions.
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The majority of amine-reactive labeling reagents employ an N-hydroxysuccinimide (NHS) ester

functional group.[1][4] This group reacts with primary amines via nucleophilic acyl substitution

to form a stable amide bond, covalently linking the isobaric tag to the peptide.[4] The reaction is

typically carried out in a slightly basic buffer (pH 7.5-9.0) to ensure that the amine groups are

deprotonated and thus maximally reactive.[5]

Other amine-reactive functionalities include isothiocyanates and sulfonyl chlorides, though

NHS esters are the most prevalent in modern proteomics due to the high stability of the

resulting amide bond.[5][6]

The Principle of Isobaric Labeling
Isobaric labeling reagents are a class of chemical tags that are identical in mass, allowing

peptides labeled with different tags to appear as a single peak in the initial mass spectrometry

scan (MS1). This elegant design simplifies the MS1 spectrum and allows for the co-isolation

and fragmentation of all labeled versions of a peptide simultaneously.

The key to their quantitative power lies in their structure, which consists of three main parts:

A reactive group: Typically an NHS ester that targets primary amines.

A mass reporter group: Isotopically labeled in a way that upon fragmentation, it generates a

unique low-mass ion for each sample channel.

A mass balance group: Also isotopically labeled, this group ensures that the total mass of the

tag is identical across all channels.

During tandem mass spectrometry (MS/MS or MS2), the bond between the reporter and the

balancer group is cleaved, releasing the reporter ions. The relative intensities of these reporter

ions directly correspond to the relative abundance of the peptide (and thus the protein) in each

of the original samples.

Below is a conceptual workflow for a typical isobaric labeling experiment.
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Caption: Step-by-step experimental workflow for isobaric labeling.
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Conclusion and Future Perspectives
Amine-reactive isobaric labeling has revolutionized quantitative proteomics, enabling high-

throughput and robust analysis of complex biological systems. The ability to compare multiple

conditions simultaneously has been a significant driver of discoveries in basic research,

biomarker identification, and drug development. While the hypothetical "2-(2-

Aminoethyl)sulphonylpyridine" remains elusive, the principles of amine-reactive chemistry it

implies are very much at the heart of modern proteomics. As new reagents with higher

multiplexing capabilities and improved performance are developed, the depth and scale of

proteomic investigations will continue to expand, shedding further light on the intricate

molecular mechanisms that govern life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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